Cas no 331652-58-5 (3,5-Dimethyl-1-(4-nitrophenyl)piperazine)

3,5-Dimethyl-1-(4-nitrophenyl)piperazine structure
331652-58-5 structure
Product Name:3,5-Dimethyl-1-(4-nitrophenyl)piperazine
CAS No:331652-58-5
MF:C12H17N3O2
MW:235.282282590866
MDL:MFCD00545972
CID:67702
PubChem ID:2829620
Update Time:2025-04-18

3,5-Dimethyl-1-(4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-1-(4-nitrophenyl)piperazine
    • 3,5-dimethyl-1-(4-nitro-phenyl)-piperazine
    • Cambridge id 5139361
    • Oprea1_578871
    • AKOS000294686
    • AKOS017269472
    • A821642
    • 331652-58-5
    • CS-0365828
    • FT-0715649
    • E89214
    • SCHEMBL1044823
    • UBLZWKCJZSDBGQ-UHFFFAOYSA-N
    • AC-8454
    • DTXSID60385249
    • DB-068764
    • STK003839
    • MDL： MFCD00545972
    • Inchi： 1S/C12H17N3O2/c1-9-7-14(8-10(2)13-9)11-3-5-12(6-4-11)15(16)17/h3-6,9-10,13H,7-8H2,1-2H3
    • InChI Key： UBLZWKCJZSDBGQ-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(=CC=1)N1CC(C)NC(C)C1)=O

Computed Properties

  • Exact Mass: 235.13200
  • Monoisotopic Mass: 235.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • Density: 1.122
  • PSA: 61.09000
  • LogP: 2.69840

3,5-Dimethyl-1-(4-nitrophenyl)piperazine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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